Cas no 941879-54-5 (N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide)

• Product Name: N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide
• CAS No: 941879-54-5
• MF: C₂₅H₂₆N₄O₂S
• MW: 446.564544200897
• CID: 6477252
• Update Time: 2025-10-29

N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide
• N-[4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl]benzamide

• Inchi： 1S/C25H26N4O2S/c30-23(18-8-3-1-4-9-18)27-25-26-22-20(12-7-13-21(22)32-25)24(31)29-16-14-28(15-17-29)19-10-5-2-6-11-19/h1-6,8-11,20H,7,12-17H2,(H,26,27,30)
• InChI Key： BXNGMYZAOOVBJH-UHFFFAOYSA-N
• SMILES： C(NC1=NC2C(C(N3CCN(C4=CC=CC=C4)CC3)=O)CCCC=2S1)(=O)C1=CC=CC=C1

Additional information on N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide

Introduction to N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide (CAS No. 941879-54-5)

N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941879-54-5, represents a novel class of molecules with potential applications in the treatment of various neurological and psychiatric disorders. The intricate structure of this molecule, featuring a benzamide core linked to a tetrahydro-1,3-benzothiazole moiety and a 4-phenylpiperazine side chain, suggests multifaceted interactions with biological targets, making it a subject of intense study.

The benzamide functional group is well-known for its role in drug design due to its ability to form hydrogen bonds and interact with protease enzymes. In particular, the N-4-(4-phenylpiperazine-1-carbonyl) moiety introduces a piperazine ring, which is commonly found in psychoactive drugs due to its ability to modulate neurotransmitter systems. The presence of this moiety in N-4-(4-phenylpiperazine-1-carbonyl)-4,5,6,7-tetrahydro-1,3-benzothiazol-2-ylbenzamide suggests that it may have effects on serotonin and dopamine pathways, which are crucial for mood regulation and cognitive function.

The tetrahydro-1,3-benzothiazole ring is another key structural feature that contributes to the compound's potential pharmacological activity. This scaffold is known to exhibit properties that can interact with various biological receptors and enzymes. Recent studies have shown that derivatives of tetrahydro-1,3-benzothiazole have applications in the treatment of conditions such as depression and anxiety disorders. The combination of these structural elements in N-4-(4-\*phenylpiperazine\*-1\*-carbonyl\*)-\*4*,5*,6*,7\*-tetrahydro\*-1*,3\*-benzothiazol\*-2\*-ylbenzamide makes it a promising candidate for further investigation.

In the context of current research, there is growing interest in developing novel therapeutics that target the complex interplay between neurotransmitter systems and mental health disorders. The unique chemical profile of N-\*4*(4-\*phenylpiperazine\*-1\*-carbonyl)\*-\*4*,5*,6*,7\*-tetrahydro\*-1*,3\*-benzothiazol\*-2\*-ylbenzamide aligns well with this trend. Preclinical studies have begun to explore its potential as a modulator of neurotransmitter activity, with initial findings suggesting that it may have anxiolytic and antidepressant effects.

The synthesis of N-\*4*(4-\*phenylpiperazine\*-1\*-carbonyl)\*-\*4*,5*,6*,7\*-tetrahydro\*-1*,3\*-benzothiazol\*-2\*-ylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the phenylpiperazine group necessitates careful consideration to ensure optimal bioavailability and metabolic stability. Advances in synthetic chemistry have enabled the efficient preparation of this compound, allowing researchers to conduct more extensive pharmacological evaluations.

Evaluation of the pharmacological properties of N-\*4*(4-\*phenylpiperazine\*-1\*-carbonyl)\*-\*4*,5*,6*,7\*-tetrahydro\*-1*,3\*-benzothiazol\*-2\*-ylbenzamide has revealed several interesting characteristics. In vitro studies have demonstrated its interaction with various enzymes and receptors relevant to neurological function. Notably, it has shown binding affinity for serotonin receptors (5-HT receptors), which are implicated in mood regulation. Additionally, its interaction with dopamine receptors suggests potential applications in managing cognitive disorders.

The compound's pharmacokinetic profile is also an area of active investigation. Understanding how N-\*4*(4-\*phenylpiperazine\*-1\*-carbonyl)\*-\*4*,5*,6*,7\*-tetrahydro\*-1*,3\*\*bzothiazol\-2\-yibenzamide is absorbed, distributed, metabolized, and excreted is crucial for determining its therapeutic potential. Preliminary data indicate that it exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance rates. These findings are encouraging for further development as a potential drug candidate.

One of the most compelling aspects of N-\*4*(4\-phenylpiperazine\-1\-carbonyl)\*\*tetrahydro\-*benzothiazol\-2\-yibenza*mide is its potential to address unmet medical needs in psychiatry and neurology. Current treatments for conditions such as depression and anxiety often suffer from limitations such as side effects or lack of efficacy in certain patient populations. The unique mechanism of action proposed for this compound offers hope for developing more effective therapies.

The integration of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like N-\*4*(4\-*\*\*phenolpiperazine\-carboxyl)-*tetrahydro*bzthi*azol*yilben*za*mide*. These methods allow researchers to predict interactions between the compound and biological targets with high accuracy, thereby guiding experimental design more efficiently. Such advancements are critical for translating laboratory findings into clinical applications.

The future direction of research on N-\*44\(44\(44\(44\(44\(44(44(44(44(44(44(44(44(44(44(44(44) will likely involve both preclinical and clinical studies to validate its therapeutic potential fully. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for moving this compound closer to market approval. As more data becomes available on its safety and efficacy profiles，it will be possible to refine dosing regimens and optimize formulations for patient use。<0>0>0>0>0>0>0>0>0><0><0><0><0><0><0><0><0><00